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Compound of Interest

Compound Name: Neuropeptide SF (mouse, rat)

Cat. No.: B561583

Navigating the Safe Handling of Neuropeptide
SF (Mouse, Rat)

Researchers and drug development professionals working with Neuropeptide SF (mouse, rat)
must adhere to stringent safety protocols to mitigate potential risks. This neuropeptide, an
agonist for neuropeptide FF receptors, is classified as harmful if swallowed and is very toxic to
aquatic life with long-lasting effects.[1] Proper personal protective equipment (PPE), handling
procedures, and disposal methods are paramount to ensure a safe laboratory environment.

Hazard Identification and Classification

Neuropeptide SF (mouse, rat) is categorized under the Globally Harmonized System (GHS)
with the following classifications:

o Acute Toxicity, Oral (Category 4): Harmful if ingested.[1]
o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

H410: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1 ] ]
with long lasting effects

Personal Protective Equipment (PPE) and Handling

When handling Neuropeptide SF, it is crucial to utilize appropriate personal protective
equipment to prevent exposure. Work should be conducted in a well-ventilated area, preferably

within a chemical fume hood.
Recommended PPE:
o Eye Protection: Safety glasses with side shields or goggles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected
before use and disposed of properly after handling the substance.

» Body Protection: A laboratory coat should be worn. For larger quantities or in situations with
a higher risk of exposure, additional protective clothing may be necessary.

Handling Precautions:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the neuropeptide is handled.[1]

Wash hands thoroughly after handling.[1]

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[1]

If Swallowed

Wash with plenty of water. Call a POISON
CENTER or doctor if you feel unwell.[2]

If on Skin

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]

Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage and Disposal

Proper storage and disposal are essential to maintain the integrity of the neuropeptide and to
prevent environmental contamination.

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.

o Recommended storage temperature is -20°C for long-term stability.[3]
Disposal:

» Dispose of contents and container to an approved waste disposal plant.[1]
¢ Avoid release to the environment.[1][2] Collect any spillage.[1]

o Follow all federal, state, and local regulations for hazardous waste disposal.

Experimental Workflow for Handling Neuropeptide
SF
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The following diagram outlines a typical workflow for handling Neuropeptide SF in a laboratory
setting, from preparation to disposal.

Workflow for Handling Neuropeptide SF
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Weighing
(in fume hood)

Dissolution
(in appropriate solvent)

Experimental Use

Decontamination
(Work surfaces)

'

Waste Segregation

Disposal

(Follow institutional guidelines)
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Caption: A diagram illustrating the procedural steps for safely handling Neuropeptide SF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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